Cas no 1638604-14-4 (methyl (2S)-2-[(3S)-6-chloro-2-oxo-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]-2-hydroxyacetate)
methyl (2S)-2-[(3S)-6-chloro-2-oxo-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]-2-hydroxyacetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl (2S)-2-[(3S)-6-chloro-2-oxo-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]-2-hydroxyacetate
- methyl (2S)-2-[(3S)-6-chloro-2-oxo-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]-2-hydroxyacetate
-
- Inchi: 1S/C10H10ClN3O4/c1-18-10(17)7(15)6-9(16)12-4-2-3-5(11)13-8(4)14-6/h2-3,6-7,15H,1H3,(H,12,16)(H,13,14)/t6-,7-/m0/s1
- InChI Key: RGIAUYMQENSXFV-BQBZGAKWSA-N
- SMILES: N1C2N[C@@H]([C@H](O)C(OC)=O)C(=O)NC=2C=CC=1Cl
methyl (2S)-2-[(3S)-6-chloro-2-oxo-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]-2-hydroxyacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM336142-1g |
Methyl (2S)-2-[(3S)-6-chloro-2-oxo-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]-2-hydroxyacetate |
1638604-14-4 | 95%+ | 1g |
$1426 | 2022-09-02 | |
| Chemenu | CM336142-100mg |
Methyl (2S)-2-[(3S)-6-chloro-2-oxo-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]-2-hydroxyacetate |
1638604-14-4 | 95%+ | 100mg |
$1359 | 2021-08-18 | |
| Chemenu | CM336142-250mg |
Methyl (2S)-2-[(3S)-6-chloro-2-oxo-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]-2-hydroxyacetate |
1638604-14-4 | 95%+ | 250mg |
$2382 | 2021-08-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1127424-100mg |
Methyl (2S)-2-[(3S)-6-chloro-2-oxo-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]-2-hydroxyacetate |
1638604-14-4 | 98% | 100mg |
¥3984 | 2023-04-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1127424-250mg |
Methyl (2S)-2-[(3S)-6-chloro-2-oxo-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]-2-hydroxyacetate |
1638604-14-4 | 98% | 250mg |
¥5947 | 2023-04-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1127424-500mg |
Methyl (2S)-2-[(3S)-6-chloro-2-oxo-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]-2-hydroxyacetate |
1638604-14-4 | 98% | 500mg |
¥8500 | 2023-04-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1127424-1g |
Methyl (2S)-2-[(3S)-6-chloro-2-oxo-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]-2-hydroxyacetate |
1638604-14-4 | 98% | 1g |
¥13806 | 2023-04-10 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLHA045-100MG |
methyl (2S)-2-[(3S)-6-chloro-2-oxo-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]-2-hydroxyacetate |
1638604-14-4 | 95% | 100MG |
¥ 2,435.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLHA045-250MG |
methyl (2S)-2-[(3S)-6-chloro-2-oxo-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]-2-hydroxyacetate |
1638604-14-4 | 95% | 250MG |
¥ 3,894.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLHA045-500MG |
methyl (2S)-2-[(3S)-6-chloro-2-oxo-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]-2-hydroxyacetate |
1638604-14-4 | 95% | 500MG |
¥ 6,494.00 | 2023-04-14 |
methyl (2S)-2-[(3S)-6-chloro-2-oxo-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]-2-hydroxyacetate Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on methyl (2S)-2-[(3S)-6-chloro-2-oxo-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]-2-hydroxyacetate
Methyl (2S)-2-[(3S)-6-Chloro-2-Oxo-1H,2H,3H,4H-Pyrido[2,3-b]Pyrazin-3-Yl]-2-Hydroxyacetate: A Comprehensive Overview
Methyl (2S)-2-[(3S)-6-Chloro-2-Oxo-1H,2H,3H,4H-Pyrido[2,3-b]Pyrazin-3-Yl]-2-Hydroxyacetate is a complex organic compound with the CAS number 1638604-14-4. This compound belongs to the class of methyl esters and features a unique stereochemistry at both the 2S and 3S positions. Its structure incorporates a pyrido[pyrazine] ring system with a chloro substituent at the 6-position and an oxo group at the 2-position. The compound also contains a hydroxyl group attached to an acetate moiety, which contributes to its overall chemical reactivity and biological activity.
The synthesis of methyl (2S)-hydroxyacetate derivatives has been extensively studied due to their potential applications in drug development. Recent research has highlighted the importance of stereochemistry in determining the pharmacokinetic properties of such compounds. The pyrido[pyrazine] core is particularly interesting as it exhibits significant bioactivity in various biological assays. For instance, studies have shown that this compound demonstrates potent inhibitory activity against certain enzymes involved in cellular signaling pathways.
One of the most notable aspects of methyl (2S)-hydroxyacetate derivatives is their role in medicinal chemistry. The compound's ability to modulate specific biological targets makes it a promising candidate for therapeutic interventions. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such compounds to their target proteins with high accuracy. This has significantly accelerated the drug discovery process and provided deeper insights into the structure-activity relationships of these molecules.
The pyrido[pyrazine] ring system is a key structural feature of this compound and contributes to its unique electronic properties. The presence of the chloro substituent at the 6-position further enhances its chemical stability and bioavailability. Recent studies have also explored the use of this compound as a building block for constructing more complex molecular architectures. By leveraging modern synthetic methodologies, researchers have successfully incorporated this compound into larger frameworks with enhanced pharmacological profiles.
In terms of applications, methyl (2S)-hydroxyacetate derivatives have shown potential in treating various diseases, including cancer and inflammatory disorders. The compound's ability to inhibit key enzymes involved in these conditions makes it a valuable tool in therapeutic research. Moreover, its stereochemical configuration plays a crucial role in determining its efficacy and safety profile.
Recent breakthroughs in analytical techniques have also contributed to our understanding of this compound's properties. Advanced spectroscopic methods, such as NMR and mass spectrometry, have enabled precise characterization of its molecular structure and stereochemistry. These advancements have further solidified its position as a significant molecule in contemporary organic chemistry.
In conclusion, methyl (2S)-hydroxyacetate derivatives, particularly those with a pyrido[pyrazine] core like methyl (2S)-[(3S)-6-chloro-pyrido[pyrazin]-yl]-hydroxyacetate, represent a fascinating area of research with immense potential for drug development. Their unique chemical properties and stereochemical features make them invaluable tools for advancing our understanding of complex biological systems.
1638604-14-4 (methyl (2S)-2-[(3S)-6-chloro-2-oxo-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]-2-hydroxyacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)